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Cat. No.: B141955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetamidine hydrochloride (CAS No. 124-42-5) is a versatile chemical intermediate with

significant applications in organic synthesis, particularly in the formation of heterocyclic

compounds vital to the pharmaceutical and agrochemical industries.[1][2] As the hydrochloride

salt of acetamidine, it serves as a stable and reactive building block for constructing complex

molecular architectures.[2] This document provides an in-depth guide to the physical, chemical,

and spectroscopic properties of Acetamidine hydrochloride. It includes summarized data

tables, detailed experimental protocols for its synthesis and purification, and graphical

representations of its core reactivity and preparation pathways to support its effective use in

research and development.

Physical Properties
Acetamidine hydrochloride is a white to cream-colored, hygroscopic crystalline solid.[2][3][4]

[5] It often appears as colorless prisms and is known to be somewhat deliquescent,

necessitating storage in a dry, airtight environment.[6][7][8]

Table 1: Physical Properties of Acetamidine Hydrochloride
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Property Value Citations

Molecular Formula C₂H₇ClN₂ [4][5][6][9][10]

Molecular Weight 94.54 g/mol [1][4][5][6][9]

Appearance

White to cream crystalline

powder or colorless prisms.[1]

[4][5][11]

[1][4][5][11]

Melting Point
164–174 °C (Reported ranges

vary)
[3][4][6][9][11][12]

Boiling Point Decomposes upon heating. [3][11]

pKa
12.1 (for the conjugate acid,

acetamidinium ion)
[6]

Sensitivity
Hygroscopic and somewhat

deliquescent.
[3][4][7]

Table 2: Solubility Profile of Acetamidine Hydrochloride

Solvent Solubility Citations

Water

Soluble (11 g/100 mL at 20

°C); also reported as freely

soluble (1 g/mL).

[3][4][9][13]

Alcohols (Ethanol, Methanol) Soluble. [3][6]

Acetone
Insoluble (one source reports

soluble).
[3][6][13]

Chloroform Insoluble. [3]

Diethyl Ether
Insoluble / Practically

insoluble.
[3][6]

Ethyl Acetate Insoluble. [3]

Toluene Insoluble. [3]
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Chemical Properties and Reactivity
The chemical utility of Acetamidine hydrochloride stems from the reactivity of the amidine

functional group. It serves as a precursor to the free base, acetamidine, and is a key reactant in

cyclization reactions.

Key Reactions:
Reaction with Strong Bases: Treatment with a strong base, such as potassium hydroxide

(KOH), deprotonates the acetamidinium ion to yield the free base, acetamidine.[14]

Hydrolysis: In aqueous solutions, particularly upon heating, it undergoes hydrolysis to

produce acetic acid and ammonia (or ammonium chloride).[3][6][14]

Thermal Decomposition: When heated in the absence of water (dry), it decomposes to form

acetonitrile and ammonium chloride.[3][14]

Heterocyclic Synthesis: It is a foundational reagent for synthesizing various heterocycles. For

instance, it reacts with malononitrile to form pyrimidines and is used in the synthesis of

imidazoles and triazines.[3][6]
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Acetamidine Hydrochloride

Reaction Products

Acetamidine
Hydrochloride

Acetamidine
(Free Base)

+ Strong Base
(e.g., KOH)

Acetic Acid +
Ammonium Chloride

+ H₂O, Heat
(Hydrolysis)

Acetonitrile +
Ammonium Chloride

Heat (Dry)
(Decomposition)
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Start Materials:
Anhydrous Acetonitrile

Absolute Ethanol

Step 1: Imido Ether Formation

1. Cool solution in ice-salt bath.
2. Bubble dry HCl gas through solution.

Intermediate:
Ethyl Acetimidate Hydrochloride

(Crystalline Precipitate)

Step 2: Ammonolysis

1. Grind intermediate with absolute ethanol.
2. Stir with excess alcoholic ammonia solution.

Filter by suction to
remove NH₄Cl

Byproduct:
Ammonium Chloride

(Precipitate)

Solid

Step 3: Isolation & Purification

1. Evaporate filtrate.
2. Cool to crystallize product.

Filtrate

Final Product:
Acetamidine Hydrochloride

(Colorless Prisms)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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